1-Hexene 1-Hexene 1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.
1-hexene is an alkene that is hexane carrying a double bond at position 1.
Brand Name: Vulcanchem
CAS No.: 592-41-6
VCID: VC0165129
InChI: InChI=1S/C6H12/c1-3-5-6-4-2/h3H,1,4-6H2,2H3
SMILES: CCCCC=C
Molecular Formula: C6H12
CH2=CH(CH2)3CH3
C6H12
Molecular Weight: 84.16 g/mol

1-Hexene

CAS No.: 592-41-6

Reference Standards

VCID: VC0165129

Molecular Formula: C6H12
CH2=CH(CH2)3CH3
C6H12

Molecular Weight: 84.16 g/mol

1-Hexene - 592-41-6

CAS No. 592-41-6
Product Name 1-Hexene
Molecular Formula C6H12
CH2=CH(CH2)3CH3
C6H12
Molecular Weight 84.16 g/mol
IUPAC Name hex-1-ene
Standard InChI InChI=1S/C6H12/c1-3-5-6-4-2/h3H,1,4-6H2,2H3
Standard InChIKey LIKMAJRDDDTEIG-UHFFFAOYSA-N
Impurities Alpha-olefins of C4, C6-C15 and >C20 are by-products of oligomerization reactions.
SMILES CCCCC=C
Canonical SMILES CCCCC=C
Boiling Point 146.3 °F at 760 mm Hg (USCG, 1999)
63.4 °C
63.4 °C @ 760 mm Hg
63 °C
146.3°
Colorform Colorless liquid
Density 0.673 at 68 °F (USCG, 1999)
0.6731 @ 20 °C/4 °C
Relative density (water = 1): 0.7
0.673
Flash Point -15 °F (USCG, 1999)
BELOW 20 °F (BELOW -7 °C) (CLOSED CUP)
-26 °C c.c.
-15°F
Melting Point -219.6 °F (USCG, 1999)
-139.7 °C
-140 °C
-219.6°F
Physical Description 1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.
GasVapor; Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Colorless liquid with a petroleum-like odor.
Description 1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.
1-hexene is an alkene that is hexane carrying a double bond at position 1.
Solubility 5.94e-04 M
Very sol in ethanol, ethyl ether, benzene, and petroleum ether
In water, 50 mg/l at 25 °C
Solubility in water, g/100ml at 20 °C: 0.005
Synonyms 1-hexene
hexene
Vapor Density 3.0 (Air= 1)
Relative vapor density (air = 1): 2.9
Vapor Pressure 183.99 mmHg
183.7 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 18.7
PubChem Compound 11597
Last Modified Nov 11 2021
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